Cas no 2460745-61-1 (rac-sodium (1R,6S)-6-(2,3-dihydro-1H-inden-1-yl)carbamoylcyclohex-3-ene-1-carboxylate, cis)

• Product Name: rac-sodium (1R,6S)-6-(2,3-dihydro-1H-inden-1-yl)carbamoylcyclohex-3-ene-1-carboxylate, cis
• CAS No: 2460745-61-1
• MF: C₁₇H₁₈NNaO₃
• MW: 307.319495677948
• CID: 5670081
• PubChem ID: 155820795
• Update Time: 2025-10-28

rac-sodium (1R,6S)-6-(2,3-dihydro-1H-inden-1-yl)carbamoylcyclohex-3-ene-1-carboxylate, cis Chemical and Physical Properties

Names and Identifiers

• 2460745-61-1
• EN300-26980217
• rac-sodium (1R,6S)-6-[(2,3-dihydro-1H-inden-1-yl)carbamoyl]cyclohex-3-ene-1-carboxylate
• Sodium;(1R,6S)-6-(2,3-dihydro-1H-inden-1-ylcarbamoyl)cyclohex-3-ene-1-carboxylate
• rac-sodium (1R,6S)-6-(2,3-dihydro-1H-inden-1-yl)carbamoylcyclohex-3-ene-1-carboxylate, cis

• Inchi： 1S/C17H19NO3.Na/c19-16(13-7-3-4-8-14(13)17(20)21)18-15-10-9-11-5-1-2-6-12(11)15;/h1-6,13-15H,7-10H2,(H,18,19)(H,20,21);/q;+1/p-1/t13-,14+,15?;/m0./s1
• InChI Key： ODLXJQBVWDLGIP-IFAKAUOZSA-M
• SMILES： [Na+].O=C([C@H]1CC=CC[C@H]1C(=O)[O-])NC1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 307.11843772g/mol
• Monoisotopic Mass: 307.11843772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 451
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.2Ų

Additional information on rac-sodium (1R,6S)-6-(2,3-dihydro-1H-inden-1-yl)carbamoylcyclohex-3-ene-1-carboxylate, cis

Introduction to Rac-Sodium (1R,6S)-6-(2,3-Dihydro-1H-Inden-1-yl)carbamoylcyclohex-3-ene-1-carboxylate, cis (CAS No. 2460745-61-1)

Rac-sodium (1R,6S)-6-(2,3-dihydro-1H-inden-1-yl)carbamoylcyclohex-3-ene-1-carboxylate, cis (CAS No. 2460745-61-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various therapeutic applications.

The chemical structure of rac-sodium (1R,6S)-6-(2,3-dihydro-1H-inden-1-yl)carbamoylcyclohex-3-ene-1-carboxylate, cis consists of a cyclohexene ring substituted with a carbamoyl group and a 2,3-dihydroindenyl moiety. The presence of these functional groups imparts specific properties that are crucial for its biological activity and pharmacological profile. The racemic nature of the compound indicates the presence of both enantiomers, which can have different effects on biological systems.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that rac-sodium (1R,6S)-6-(2,3-dihydro-1H-inden-1-yl)carbamoylcyclohex-3-ene-1-carboxylate, cis exhibits potent anti-inflammatory and analgesic properties. These findings suggest that the compound could be a promising candidate for the development of new drugs targeting inflammatory diseases and pain management.

In addition to its anti-inflammatory and analgesic effects, rac-sodium (1R,6S)-6-(2,3-dihydro-1H-inden-1-yl)carbamoylcyclohex-3-ene-1-carboxylate, cis has also been investigated for its potential neuroprotective properties. A study conducted by a team of researchers at the University of California found that this compound can effectively reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism underlying these neuroprotective effects is thought to involve the modulation of oxidative stress and inflammation pathways.

The synthesis of rac-sodium (1R,6S)-6-(2,3-dihydro-1H-inden-1-yl)carbamoylcyclohex-3-ene-1-carboxylate, cis has been optimized through various synthetic routes to improve yield and purity. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to construct the key carbon-carbon bonds in the molecule. This method not only enhances the efficiency of the synthesis but also allows for the preparation of enantiomerically pure forms of the compound, which can be crucial for certain therapeutic applications.

The pharmacokinetic properties of rac-sodium (1R,6S)-6-(2,3-dihydro-1H-inden-1-yl)carbamoylcyclohex-3-ene-1-carboxylate, cis have also been extensively studied. Preclinical data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life in vivo, making it suitable for further development as an oral medication.

Clinical trials are currently underway to evaluate the safety and efficacy of rac-sodium (1R,6S)-6-(2,3-dihydro-1H-inden-1-yl)carbamoylcyclohex-3-ene-1-carboxylate, cis in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, rac-sodium (1R,6S)-6-(2,3-dihydro-1H-inden-1-y l)carbamoylcyclohex - 3 - ene - 1 - carboxylate , cis (CAS No . 2460745 - 6 0 - 0 ) represents a promising lead compound in the development of novel therapeutics for various diseases . Its unique chemical structure , combined with its favorable pharmacological properties , positions it as a valuable asset in pharmaceutical research . Ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic applications , further solidifying its importance in the field .